2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-4-(4-methylsulfonylphenyl)benzaldehyde
• InChI: InChI=1S/C14H12O4S/c1-19(17,18)13-6-4-10(5-7-13)11-2-3-12(9-15)14(16)8-11/h2-9,16H,1H3
• InChI Key: WSAAYMXOQBFDHD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C14H12O4S
• DSSTOX Substance ID: DTXSID10685322
• Molecular Weight: 276.31 g/mol
• CAS RN: 1261966-65-7

Description

2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95% (2F5MSPP) is a phenol derivative that has a wide variety of applications in scientific research. It is a versatile compound that can be used in a variety of experiments and has been employed in a range of biochemical and physiological studies. In

Mechanism of Action

2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95% acts as a substrate for enzymes, meaning that it is a molecule that can be broken down by enzymes to form other molecules. When 2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95% is broken down by enzymes, it is converted into 4-methylsulfonylphenol and formaldehyde. This process is known as enzymatic hydrolysis.
Biochemical and Physiological Effects
2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95% has been used in biochemical and physiological studies to investigate the effects of various compounds on enzymes. It has been used to study the effects of drugs on enzymes, to investigate the effects of hormones on enzymes, and to study the effects of environmental pollutants on enzymes. It has also been used to study the effects of various compounds on the metabolism of cells.

Advantages and Limitations for Lab Experiments

2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95% has several advantages for use in lab experiments. It is a stable compound that is easy to synthesize and purify. It is also relatively inexpensive and can be used in a variety of experiments. However, there are some limitations to its use. It is not suitable for use in experiments involving high temperatures or high pH levels, and it is not suitable for use in experiments involving proteins or nucleic acids.

Future Directions

There are several potential future directions for the use of 2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95% in scientific research. It could be used in the development of new drugs and therapies, in the study of metabolic pathways, and in the study of the effects of environmental pollutants on enzymes. It could also be used to study the effects of hormones on enzymes and to investigate the effects of drugs on enzymes. Additionally, it could be used to study the effects of various compounds on the metabolism of cells.

Synthesis Methods

2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95% is synthesized using a three-step reaction process from 4-methylsulfonylphenol and formaldehyde. The first step involves the reaction of 4-methylsulfonylphenol with formaldehyde in the presence of a catalyst to form the intermediate 4-methylsulfonylphenylmethylene. The second step involves the reaction of the intermediate with sodium hydroxide to form the desired product, 2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95%. The last step involves the purification of the product by recrystallization.

Scientific Research Applications

2-Formyl-5-(4-methylsulfonylphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used as a substrate for the detection of enzymes, as a reagent for the synthesis of heterocyclic compounds, and as a starting material for the synthesis of organic compounds. It has also been used in the analysis of proteins, as a probe for the study of enzyme kinetics, and as a fluorescent substrate for the detection of enzymes.